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Compound of Interest

Compound Name: ML406

Cat. No.: B1676658 Get Quote

Introduction
ML406 is a potent and selective small molecule inhibitor of 7,8-diaminopelargonic acid

synthase (DAPA synthase), encoded by the bioA gene in Mycobacterium tuberculosis (Mtb).[1]

This enzyme is a critical component of the biotin biosynthesis pathway, which is essential for

the survival and persistence of Mtb in vivo.[1] The biotin pathway is absent in mammals,

making BioA an attractive and selective target for the development of new anti-tubercular

agents.[1] ML406 demonstrates potent enzymatic inhibition of Mtb BioA and whole-cell activity

against M. tuberculosis.[1] These application notes provide detailed protocols for assessing the

target engagement of ML406 with Mtb BioA using enzymatic and biophysical assays, as well

as for determining its whole-cell activity.

Quantitative Data Summary
The following tables summarize the key quantitative data for ML406 in biochemical and whole-

cell assays.
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Parameter Value Assay Conditions Reference

IC50 30 nM

Coupled fluorescent

dethiobiotin

displacement assay

for BioA inhibition.

[1]

MIC 3.2 µM

Whole-cell growth

inhibition of M.

tuberculosis H37Rv in

biotin-free media.

[1]

Solubility 88.0 µM

In PBS with 1% (v/v)

DMSO (pH 7.4, 23

°C).

[1]

Table 1: In Vitro Activity and Physicochemical Properties of ML406.

Parameter Human Plasma Murine Plasma Reference

Stability
>99% remaining after

5 hours

>89% remaining after

5 hours
[1]

Protein Binding 99% 82.6% [1]

Table 2: Plasma Stability and Protein Binding of ML406.

Signaling Pathway
The BioA enzyme functions within the biotin biosynthesis pathway of Mycobacterium

tuberculosis. This pathway is crucial for producing biotin, an essential cofactor for carboxylase

enzymes involved in fatty acid and amino acid metabolism.
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Biotin biosynthesis pathway in M. tuberculosis and the target of ML406.

Experimental Protocols
Mtb BioA Enzymatic Activity Assay (Coupled
Fluorescence Displacement)
This assay measures the inhibition of BioA by monitoring the production of dethiobiotin (DTB)

in a coupled reaction with BioD. The newly synthesized DTB displaces a fluorescently labeled

DTB probe from streptavidin, leading to an increase in fluorescence.

Workflow Diagram:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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